(E)-2-phenyl-N-(4-pyrimidin-2-yloxyphenyl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-(4-pyrimidin-2-yloxyphenyl)ethenesulfonamide
• InChI: InChI=1S/C18H15N3O3S/c22-25(23,14-11-15-5-2-1-3-6-15)21-16-7-9-17(10-8-16)24-18-19-12-4-13-20-18/h1-14,21H/b14-11+
• InChI Key: WXTIALBMEAOJBC-SDNWHVSQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=C(C=C2)OC3=NC=CC=N3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=C(C=C2)OC3=NC=CC=N3
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

(E)-2-phenyl-N-(4-pyrimidin-2-yloxyphenyl)ethenesulfonamide, also known as PYES, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. PYES is a sulfonamide derivative that has been shown to possess potent anti-inflammatory and analgesic properties.

Scientific Research Applications

Antimicrobial Activity of Arylazopyrazole Pyrimidone Clubbed Heterocyclic Compounds

Research by Sarvaiya et al. (2019) delves into the synthesis of compounds bearing structural similarities to "(E)-2-phenyl-N-(4-pyrimidin-2-yloxyphenyl)ethenesulfonamide," focusing on their antimicrobial properties. The study synthesized a series of compounds and evaluated their antimicrobial efficacy against various bacteria and fungi, providing valuable insights into the potential use of such molecules in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Determination of TA-0201 in Rat Plasma and Tissues

Ohashi et al. (1999) reported on TA-0201, a compound structurally related to "this compound," detailing a method for its determination in rat plasma and tissues using liquid chromatography-tandem mass spectrometry. This study contributes to understanding the pharmacokinetic properties of such compounds in biological systems (Ohashi, Nakamura, & Yoshikawa, 1999).

ET-A Antagonists Development

Morimoto et al. (2001) explored modifications to ET(A/B) mixed type compounds, leading to the discovery of highly selective ET(A) receptor antagonists. This research highlights the potential therapeutic applications of pyrimidine-containing sulfonamide derivatives in treating conditions related to endothelin receptor activity, suggesting a possible area of interest for the scientific exploration of "this compound" (Morimoto et al., 2001).

Ethenesulfonamide Derivatives as Endothelin-A Receptor Antagonists

Harada et al. (2001) studied a series of 2-phenylethenesulfonamide derivatives, including modifications that significantly enhanced ET(A) binding affinity and selectivity. The investigation into these compounds' structure-activity relationships (SARs) offers insights into the design of orally active endothelin-A receptor antagonists, potentially relevant to the research applications of "this compound" (Harada et al., 2001).